Cas no 220656-93-9 (Methyl 5-chloro-6-methoxynicotinate)

• Product Name: Methyl 5-chloro-6-methoxynicotinate
• CAS No: 220656-93-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD12025914
• CID: 1027415
• PubChem ID: 15421661
• Update Time: 2025-06-08

Methyl 5-chloro-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-methoxynicotinate
• Methyl 3-chloro-2-methoxypyridine-5-carboxylate
• Methyl 5-chloro-6-methoxynicotite
• methyl 5-chloro-6-methoxypyridine-3-carboxylate
• 5-chloro-6-methoxynicotinic acid methyl ester
• 5-chloro-6-methoxy-nicotinic acid methyl ester
• AGN-PC-00P6QO
• ANW-55285
• CTK6J0972
• SBB092819
• SureCN1425265
• 5-Chloro-6-methoxy-3-pyridinecarboxylic acid methyl ester
• JSHFMDFMGKDEDW-UHFFFAOYSA-N
• 1181AB
• RP11776
• AM803532
• MFCD12025914
• J-522472
• DB-360826
• DD-0729
• AKOS005072328
• CS-0042992
• SCHEMBL1425265
• VIA65693
• 220656-93-9
• DTXSID50572626
• SY102633
• Methyl5-chloro-6-methoxynicotinate

• MDL： MFCD12025914
• Inchi： 1S/C8H8ClNO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
• InChI Key： JSHFMDFMGKDEDW-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-110°
• Boiling Point: 267.1±35.0 ºC (760 Torr),
• Flash Point: 115.3±25.9 ºC,
• Solubility: Slightly soluble (2.2 g/l) (25 º C),

Methyl 5-chloro-6-methoxynicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 5-chloro-6-methoxynicotinate

Recent Advances in the Application of Methyl 5-chloro-6-methoxynicotinate (CAS: 220656-93-9) in Chemical Biology and Pharmaceutical Research

Methyl 5-chloro-6-methoxynicotinate (CAS: 220656-93-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological disorders and infectious diseases. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique chemical properties and reactivity. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications, synthetic methodologies, and pharmacological potential.

One of the most notable developments in the use of Methyl 5-chloro-6-methoxynicotinate is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have explored modifications of this compound to enhance selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 5-chloro-6-methoxynicotinate exhibited significant inhibitory activity against specific tyrosine kinases, with improved pharmacokinetic profiles. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, paving the way for further preclinical evaluations.

In addition to its applications in oncology, Methyl 5-chloro-6-methoxynicotinate has been investigated for its potential in antiviral drug development. Recent research has shown that nicotinate derivatives, including this compound, can interfere with viral replication mechanisms. A 2024 preprint on bioRxiv reported that certain analogs of Methyl 5-chloro-6-methoxynicotinate displayed promising activity against RNA viruses, including SARS-CoV-2 variants. The study emphasized the compound's ability to bind to viral polymerases, suggesting its utility as a scaffold for broad-spectrum antiviral agents.

The synthetic accessibility of Methyl 5-chloro-6-methoxynicotinate has also been a focus of recent investigations. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes for this compound. For instance, a 2023 paper in Organic Process Research & Development described a catalytic method using palladium-based catalysts to achieve higher yields and reduced environmental impact. Such innovations are critical for scaling up production while adhering to stringent regulatory standards in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread application of Methyl 5-chloro-6-methoxynicotinate. Issues such as metabolic stability, toxicity, and formulation optimization require further exploration. Future research directions may include computational modeling to predict the compound's behavior in biological systems and the development of targeted delivery systems to enhance its therapeutic index. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable solutions.

In conclusion, Methyl 5-chloro-6-methoxynicotinate (CAS: 220656-93-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to antiviral agents, underscore its importance in drug discovery. As synthetic methodologies evolve and our understanding of its pharmacological properties deepens, this compound is poised to play an even greater role in addressing unmet medical needs.